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Compound of Interest

Compound Name: 4-Methylcycloheptan-1-ol

Cat. No.: B15260595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) is readily available for 4-Methylcycloheptan-
1-ol. The following guide is a compilation of computed data for 4-Methylcycloheptan-1-ol,
experimental data for the structurally similar compound 4-methylcyclohexanol, and general

safety guidelines for cyclic alcohols. This information should be used as a supplement to, not a

replacement for, a comprehensive risk assessment conducted by qualified personnel.

Chemical and Physical Properties
Quantitative data for 4-Methylcycloheptan-1-ol is primarily based on computational models.

For comparative purposes, experimental data for the analogue 4-methylcyclohexanol is also

provided.
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Property
4-
Methylcycloheptan-
1-ol (Computed)

4-
Methylcyclohexano
l (Experimental
Analogue)

Reference

Molecular Formula C₈H₁₆O C₇H₁₄O [1]

Molecular Weight 128.21 g/mol 114.19 g/mol [1]

Boiling Point Not Available
171 - 173 °C @ 760

mmHg
[2]

Melting Point Not Available -41 °C [2]

Flash Point Not Available 68 °C [2]

Appearance Not Available
Light yellow, viscous

liquid
[2]

Solubility Not Available Insoluble in water [3]

Toxicological Information
Specific toxicological data for 4-Methylcycloheptan-1-ol is not available. The information

below is based on the analogue 4-methylcyclohexanol and general knowledge of cyclic

alcohols. Cyclic secondary alcohols can be oxidized in the body by liver alcohol

dehydrogenase, and their metabolites may be more toxic than the parent compounds[2].

General Toxicity of Cyclic Alcohols:

Acute Toxicity: Generally low, with oral LD50 values often exceeding 1000 mg/kg body

weight[1].

Dermal Toxicity: Very low acute dermal toxicity, with LD50 values in rabbits reported to be

greater than 2000 mg/kg body weight[1].

Irritation: May cause skin, eye, and respiratory system irritation[2].

Central Nervous System (CNS) Depression: Ingestion of large amounts may lead to CNS

depression, with symptoms such as dizziness and suffocation[2]. Vapors may also cause
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drowsiness or dizziness[4].

Metabolism: Expected to be metabolized in the liver to form more polar compounds that are

excreted[1].

Specific Hazards for 4-Methylcyclohexanol (Analogue):

Hazard Statements: Combustible liquid. Harmful if swallowed. Causes skin irritation. May

cause drowsiness or dizziness[4].

Inhalation: High vapor concentrations may cause eye and upper respiratory tract irritation[5].

Ingestion: May be harmful if swallowed[4][6].

Skin Contact: Causes skin irritation[4].

Eye Contact: Causes eye irritation[2].

Handling and Storage
Safe handling and storage procedures are crucial to minimize exposure and risk.

3.1 Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted to determine the appropriate level of PPE.

The following are general recommendations:

Eye and Face Protection: Wear chemical splash goggles that meet ANSI/ISEA Z87.1 D3

standards[4]. A face shield may be necessary where there is a significant splash potential[7].

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber)[7]. Inspect

gloves for any signs of degradation before use.

Clothing: A chemical-resistant apron or lab coat should be worn[4]. For larger quantities or

increased exposure risk, chemical-resistant coveralls may be necessary.
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Respiratory Protection: Use only in a well-ventilated area or in a chemical fume hood[4]. If

engineering controls are not sufficient, a NIOSH-approved respirator may be required.

3.2 Engineering Controls

Work should be performed in a well-ventilated laboratory, preferably within a certified

chemical fume hood[4].

Ensure safety showers and eyewash stations are readily accessible, within a 10-second

travel distance[4].

3.3 Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area[2].

Keep away from heat, sparks, open flames, and other ignition sources[4].

Ground and bond containers and receiving equipment to prevent static discharge[2][6].

Emergency Procedures
4.1 First-Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek medical attention[4].

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing and wash it before reuse. If skin irritation occurs, get medical advice/attention[2][4].

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention[2].

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention[4].

4.2 Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide[4].

Specific Hazards: The compound is a combustible liquid. Vapors are heavier than air and

may travel to a source of ignition and flash back[4]. Containers may explode when heated.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear[4].

4.3 Spills and Leaks

Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Remove all sources of ignition. Avoid breathing vapors, mist, or gas[4].

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains[4].

Containment and Cleanup: Absorb with an inert material (e.g., sand, earth, or vermiculite)

and place in a suitable container for disposal.

Experimental Protocols and Workflows
As no specific experimental protocols for 4-Methylcycloheptan-1-ol are available, a general

workflow for the safe handling of a research chemical is provided below.
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Preparation Phase

Handling Phase

Post-Handling Phase

Emergency Response

Conduct Risk Assessment

Review SDS/Safety Info

Select Appropriate PPE

Verify Engineering Controls

Retrieve Chemical from Storage

Perform Experiment in Fume Hood

Monitor for Spills or Exposure Spill Response First Aid/Exposure Response Fire Response

Decontaminate Work Area

Dispose of Waste

Return Chemical to Storage

Click to download full resolution via product page

Caption: General workflow for safe chemical handling.
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Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. This combustible material may be burned in a chemical incinerator equipped with

an afterburner and scrubber. Offer surplus and non-recyclable solutions to a licensed disposal

company[4].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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